Cas no 1378574-25-4 (3-Methoxy-2-methylpyridine-5-acetonitrile)

• Product Name: 3-Methoxy-2-methylpyridine-5-acetonitrile
• CAS No: 1378574-25-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 4907885
• Update Time: 2025-05-21

3-Methoxy-2-methylpyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-methylpyridine-5-acetonitrile

• Inchi： 1S/C9H10N2O/c1-7-9(12-2)5-8(3-4-10)6-11-7/h5-6H,3H2,1-2H3
• InChI Key： YOUHTUHUQICNBU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(CC#N)=CN=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 0.9
• Topological Polar Surface Area: 45.9

Additional information on 3-Methoxy-2-methylpyridine-5-acetonitrile

3-Methoxy-2-methylpyridine-5-acetonitrile (CAS No. 1378574-25-4): A Comprehensive Overview

3-Methoxy-2-methylpyridine-5-acetonitrile (CAS No. 1378574-25-4) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, characterized by its unique pyridine backbone and functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. The growing demand for pyridine derivatives in drug discovery and crop protection has positioned 3-Methoxy-2-methylpyridine-5-acetonitrile as a key player in modern chemical research.

The molecular structure of 3-Methoxy-2-methylpyridine-5-acetonitrile features a methoxy group at the 3-position and a methyl group at the 2-position of the pyridine ring, with an acetonitrile moiety attached to the 5-position. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for synthesizing complex molecules. Researchers often explore its reactivity in cross-coupling reactions and nucleophilic substitutions, which are pivotal in creating novel compounds for medicinal chemistry.

In recent years, the application of 3-Methoxy-2-methylpyridine-5-acetonitrile has expanded into the development of antiviral agents and anti-inflammatory drugs, aligning with global health trends. The COVID-19 pandemic has heightened interest in pyridine-based compounds due to their potential in targeting viral proteases. Additionally, its role in agrochemicals, particularly in designing next-generation pesticides, addresses the pressing need for sustainable crop protection solutions amid climate change challenges.

The synthesis of 3-Methoxy-2-methylpyridine-5-acetonitrile typically involves multi-step organic reactions, including cyanation and etherification processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance yield and purity, reflecting the industry's shift toward greener and more efficient methodologies. These innovations are particularly relevant as the chemical sector prioritizes environmentally friendly practices and reduced carbon footprints.

Market dynamics for 3-Methoxy-2-methylpyridine-5-acetonitrile reveal a steady growth trajectory, driven by its utility in high-value pharmaceuticals and specialty chemicals. The compound's compatibility with high-throughput screening platforms further boosts its adoption in drug discovery pipelines. As the pharmaceutical industry increasingly focuses on personalized medicine and targeted therapies, the demand for tailored intermediates like 3-Methoxy-2-methylpyridine-5-acetonitrile is expected to rise.

Quality control and regulatory compliance are critical aspects of 3-Methoxy-2-methylpyridine-5-acetonitrile production. Manufacturers adhere to stringent standards, such as Good Manufacturing Practices (GMP), to ensure consistency and safety. Analytical techniques like HPLC and GC-MS are routinely used to verify purity, while stable isotope labeling aids in tracking metabolic pathways during preclinical studies.

Future research directions for 3-Methoxy-2-methylpyridine-5-acetonitrile may explore its potential in neurological disorders and cancer therapeutics, areas where pyridine derivatives have shown promise. Collaborative efforts between academia and industry could unlock novel applications, particularly in bioconjugation and prodrug design. As synthetic methodologies evolve, this compound is poised to remain a cornerstone of innovative chemical solutions.

In summary, 3-Methoxy-2-methylpyridine-5-acetonitrile (CAS No. 1378574-25-4) exemplifies the intersection of chemistry and cutting-edge applications. Its structural versatility, coupled with growing industrial relevance, underscores its value in addressing contemporary scientific and societal challenges. For researchers and manufacturers alike, this compound represents both a tool and a testament to the transformative power of organic synthesis.